Cas no 16541-23-4 (Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI))

Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI) structure
16541-23-4 structure
Product Name:Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI)
CAS No:16541-23-4
MF:C10H15N4O14P3
MW:508.165785074234
CID:155591
PubChem ID:439490
Update Time:2025-04-19

Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI)
    • 2'-Deoxyxanthosine5'-triphosphate
    • dXTP
    • Xanthosine,2'-deoxy-, 5'-(tetrahydrogen triphosphate) (8CI)
    • [[(2R,3S,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3-hydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
    • C01348
    • CHEBI:10535
    • AC1L97G5
    • [[(2R,3S,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • ((2R,3S,5R)-5-(2,6-Dioxo-2,3-dihydro-1H-purin-9(6H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
    • Q27108652
    • SCHEMBL1069101
    • 16541-23-4
    • deoxy-xanthosine triphosphate
    • Inchi: 1S/C10H15N4O14P3/c15-4-1-6(14-3-11-7-8(14)12-10(17)13-9(7)16)26-5(4)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-6,15H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H2,12,13,16,17)/t4-,5+,6+/m0/s1
    • InChI Key: WRTKMPONLHLBBL-KVQBGUIXSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(NC2=3)=O)=O)O1)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 507.97976216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 880
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 265Ų

Experimental Properties

  • PSA: 52.54

Xanthosine5'-(tetrahydrogen triphosphate), 2'-deoxy- (9CI) Related Literature

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